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Compound of Interest

Compound Name: Sinapinic acid

Cat. No.: B192393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for sinapinic acid. The information is compiled from various safety data sheets (SDS) to

ensure a comprehensive understanding for professionals in research and drug development.

Hazard Identification and Classification
Sinapinic acid is classified as a hazardous substance. The primary hazards associated with

sinapinic acid are:

Skin Irritation: Causes skin irritation upon contact.[1][2][3][4]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[1][2][3]

Quantitative Safety Data
Quantitative data on the toxicity of sinapinic acid is limited. Most safety data sheets indicate

that specific values for acute toxicity, such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%), are not available.[5] Similarly, specific occupational exposure limits have

not been widely established. However, some data for general particulates is available.
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Data Point Value Reference

Acute Oral Toxicity (LD50) No data available [5]

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity

(LC50)
No data available

OSHA PEL No data available [1]

NIOSH REL No data available [1]

ACGIH TLV No data available [1]

Oregon PEL (Particulates Not

Otherwise Regulated -

Respirable Fraction)

5 mg/m³ [6]

Oregon PEL (Particulates Not

Otherwise Regulated - Total

Dust)

10 mg/m³ [6]

Experimental Protocols: Emergency and Handling
Procedures
The following sections detail the recommended procedures for handling sinapinic acid,

responding to exposure, and managing spills.

3.1 First-Aid Measures

In the event of exposure to sinapinic acid, the following first-aid measures should be taken

immediately:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Wash the affected area with soap and water.

Seek medical attention if irritation persists.[1]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

3.2 Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with

sinapinic acid:

Handling: Avoid contact with skin, eyes, and clothing.[1] Avoid breathing dust or fumes.[1]

Use only in a well-ventilated area.[1] Wear appropriate personal protective equipment (PPE).

[1] Minimize dust generation and accumulation.[1] Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container.[1] Keep in a cool, dry, and well-ventilated area

away from incompatible substances and sources of ignition.[1]

3.3 Fire-Fighting Measures

In the event of a fire involving sinapinic acid:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[7]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

3.4 Accidental Release Measures

For spills of sinapinic acid, the following procedures should be followed:

Personal Precautions: Wear appropriate personal protective equipment to prevent contact

with skin and eyes and to avoid inhaling dust.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://www.benchchem.com/product/b192393?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://www.benchchem.com/product/b192393?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W009732/Sinapinic-acid-SDS-MedChemExpress.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://www.benchchem.com/product/b192393?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0cjcwZm44enNxYTd6c201bGs0YzVpbGh4MzRoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTMwLTU5LTZfTVNJSjEwMjI3X1NpbmFwaW5pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzUzMC01OS02X01TSUoxMDIyN19TaW5hcGluaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0889fa433cb0df720258de16b152fe19360f0fa/530-59-6_MSIJ10227_Sinapinic%20acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[1]

Containment and Cleanup: For small spills, carefully sweep or vacuum up the material and

place it into a suitable, labeled container for disposal.[1] Avoid generating dust. For large

spills, dike the area to contain the spill and follow the same cleanup procedure.

Visualized Workflows and Protocols
The following diagrams illustrate key safety and handling workflows for sinapinic acid.
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Caption: Workflow for handling a sinapinic acid spill.
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Handling Sinapinic Acid

Wear a Lab Coat or
Chemical Resistant Apron

Wear Chemical Resistant Gloves
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or Fume Hood

Use a Face Shield for
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If ventilation is inadequate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b192393#sinapinic-acid-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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